Cas no 35036-93-2 (4-bromo-2,1,3-benzoxadiazole)

• Product Name: 4-bromo-2,1,3-benzoxadiazole
• CAS No: 35036-93-2
• MF: C₆H₃BrN₂O
• MW: 199.004820108414
• CID: 295289
• PubChem ID: 607823
• Update Time: 2025-11-02

4-bromo-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole,4-bromo-
• 4-bromo-2,1,3-benzoxadiazole
• 4-Bromobenzo[c][1,2,5]oxadiazole
• 4-Bromobenzofurazan
• Benzofurazan,4-bromo-
• 4-Bromo-2,1,3-Benzoxadiozle
• 35036-93-2
• ZB0729
• F74179
• bromobenzofurazan
• 4-bromo-2,1,3-benzoxodiazole
• SCHEMBL1420436
• Benzofurazan, 4-bromo-
• 4-Bromo-2,1,3-benzoxadiazole #
• EN300-130528
• SY151889
• CS-0343148
• Z1198638843
• MFCD18451264
• 4-benzo[c]furazanyl bromide
• AKOS006321509
• DB-340095

• Inchi： 1S/C6H3BrN2O/c7-4-2-1-3-5-6(4)9-10-8-5/h1-3H
• InChI Key： FXQKWDMHOOXMRV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=NON=2

Computed Properties

• Exact Mass: 197.94288g/mol
• Monoisotopic Mass: 197.94288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles

Additional information on 4-bromo-2,1,3-benzoxadiazole

Recent Advances in the Application of 4-Bromo-2,1,3-benzoxadiazole (CAS: 35036-93-2) in Chemical Biology and Pharmaceutical Research

4-Bromo-2,1,3-benzoxadiazole (4-Br-BOD), with the CAS number 35036-93-2, is a versatile heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research. This fluorescent probe and reactive intermediate is widely utilized in the development of sensors, bioimaging agents, and pharmaceutical intermediates. Recent studies have highlighted its unique photophysical properties, reactivity, and potential applications in drug discovery and diagnostics.

One of the key advancements in the use of 4-Br-BOD is its role as a fluorescent labeling reagent for biomolecules. Researchers have exploited its high fluorescence quantum yield and stability under physiological conditions to develop sensitive probes for detecting thiols, reactive oxygen species (ROS), and other biologically relevant analytes. For instance, a 2023 study published in Analytical Chemistry demonstrated the use of 4-Br-BOD derivatives for real-time imaging of glutathione (GSH) in live cells, offering insights into redox homeostasis and oxidative stress.

In pharmaceutical chemistry, 4-Br-BOD serves as a critical building block for the synthesis of novel drug candidates. Its bromine moiety allows for facile functionalization via cross-coupling reactions, enabling the construction of diverse molecular scaffolds. A recent publication in Journal of Medicinal Chemistry reported the incorporation of 4-Br-BOD into kinase inhibitors, resulting in compounds with enhanced selectivity and potency. The study underscored the compound's utility in structure-activity relationship (SAR) studies and lead optimization.

Another emerging application of 4-Br-BOD is in the development of theranostic agents, which combine diagnostic and therapeutic functions. Researchers have conjugated 4-Br-BOD with targeting ligands and cytotoxic payloads to create multifunctional systems capable of precise tumor imaging and targeted drug delivery. A 2024 preclinical study highlighted the potential of such conjugates in overcoming drug resistance in cancer therapy, paving the way for future clinical translation.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 4-Br-BOD-based compounds. Ongoing research aims to address these limitations through structural modifications and formulation strategies. The continuous exploration of 4-Br-BOD's chemical space underscores its enduring relevance in advancing chemical biology and pharmaceutical sciences.